Cas no 53782-69-7 (4-(5-hydroxymethyl-furan-2-yl)-benzoic acid)

• Product Name: 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
• CAS No: 53782-69-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD06009963
• CID: 939138
• PubChem ID: 1120998
• Update Time: 2025-04-19

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
• 4-[5-(hydroxymethyl)furan-2-yl]benzoic acid
• 2-Hydroxymethyl-5-(4-carboxyphenyl)-furan
• 4-[5-(hydroxymethyl)-2-furyl]benzoic acid
• HMS1634N02
• 53782-69-7
• 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid, AldrichCPR
• CCG-151066
• AB01333580-02
• SR-01000324986
• SR-01000324986-1
• MFCD06009963
• STK201343
• CS-0118819
• 4-(5-(Hydroxymethyl)furan-2-yl)benzoicacid
• DTXSID80360518
• 4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
• AKOS000300553
• NCGC00340163-01

• MDL： MFCD06009963
• Inchi： 1S/C12H10O4/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-6,13H,7H2,(H,14,15)
• InChI Key： BEZNEPQDECMJAN-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.057909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67000
• LogP: 2.13710